ethyl 6-amino-1H-pyrazolo[1,5-a]imidazole-7-carboxylate

• IUPAC Name: ethyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate
• InChI: InChI=1S/C8H10N4O2/c1-2-14-8(13)5-6(9)11-12-4-3-10-7(5)12/h3-4,11H,2,9H2,1H3
• InChI Key: NALQTERRXJWWGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NN2C1=NC=C2)N
• Molecular Formula: C8H10N4O2
• Molecular Weight: 194.19 g/mol

Description

Ethyl 6-amino-1H-pyrazolo[1,5-a]imidazole-7-carboxylate is a compound with a molecular weight of 194.19. Its IUPAC name is ethyl 6-amino-1H-imidazo[1,2-b]pyrazole-7-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H10N4O2/c1-2-14-8(13)5-6(9)11-12-4-3-10-7(5)12/h3-4,10H,2H2,1H3,(H2,9,11). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is known to have a molecular weight of 194.19. More specific physical and chemical properties such as density, melting point, and boiling point are not provided in the search results.

Scientific Research Applications

Optical Applications in Material Science

Ethyl 6-amino-1H-pyrazolo[1,5-a]imidazole-7-carboxylate: derivatives have been identified as strategic compounds for optical applications. They offer simpler and greener synthetic methodologies and tunable photophysical properties. .

Fluorescent Probes for Biological Studies

The compound’s derivatives serve as fluorescent molecules crucial for studying intracellular processes and chemosensors. .

Antitumor Scaffold in Medicinal Chemistry

In medicinal chemistry, ethyl 6-amino-1H-pyrazolo[1,5-a]imidazole-7-carboxylate and its derivatives are recognized for their antitumor potential. .

Synthetic Transformations for Drug Design

The structural motif of this compound is a privileged scaffold for combinatorial library design and drug discovery. .

Photophysical Property Research

Researchers focus on the significant photophysical properties of these derivatives, which have a high impact on material science. .

Development of Organic Light-Emitting Devices (OLEDs)

Due to their photophysical properties, derivatives of ethyl 6-amino-1H-pyrazolo[1,5-a]imidazole-7-carboxylate can be used in the development of OLEDs. .

Chemosensors and Molecular Sensing

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Environmental Photobleaching Performance

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Safety and Hazards

The safety information for this compound can be found in its Material Safety Data Sheet (MSDS). It’s important to refer to this document for detailed safety and hazard information.

Future Directions

While specific future directions for this compound are not mentioned in the search results, imidazole derivatives are an active area of research due to their wide range of applications. Researchers continue to focus on preparing this functional scaffold and finding new and improved applications.